Cas no 897617-79-7 (2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide)

• Product Name: 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• CAS No: 897617-79-7
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6305524
• PubChem ID: 16825348
• Update Time: 2025-07-09

2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• 2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide
• F1609-0465
• AKOS001819913
• 2-(6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide
• 897617-79-7
• 2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1-yl]-N-phenylacetamide

• Inchi： 1S/C28H26N2O5/c1-3-34-21-12-10-19(11-13-21)27(32)24-17-30(18-26(31)29-20-8-6-5-7-9-20)25-15-14-22(35-4-2)16-23(25)28(24)33/h5-17H,3-4,18H2,1-2H3,(H,29,31)
• InChI Key： KEVUPEZLLLYHPT-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C(C(C1C=CC(=CC=1)OCC)=O)=CN2CC(NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide

Introduction to 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide (CAS No. 897617-79-7) and Its Emerging Applications in Chemical Biology

The compound 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide, identified by its CAS number 897617-79-7, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. Its structural framework, featuring a quinoline core modified with ethoxy and benzoyl substituents, combined with an N-phenylacetamide moiety, positions it as a versatile scaffold for exploring novel biological activities. This introduction delves into the structural features of this compound, its potential pharmacological properties, and its relevance in the context of contemporary research advancements.

The molecular structure of 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide is characterized by a quinoline ring system, which is a well-documented motif in medicinal chemistry due to its presence in numerous bioactive natural products and synthetic drugs. The presence of ethoxy groups at the 2-position and 6-position of the quinoline ring introduces hydrophilicity and modulates electronic properties, while the 4-ethoxybenzoyl substituent at the 3-position adds a hydrophobic aromatic layer. The 4-oxo group at the 4-position of the dihydroquinoline ring enhances electrophilicity, making it a potential site for interactions with biological targets. The terminal N-phenylacetamide moiety further diversifies the compound's chemical space and can influence both solubility and binding affinity.

Recent studies in chemical biology have highlighted the importance of quinoline derivatives in drug discovery. Quinolines are known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The modification of quinoline scaffolds with various functional groups has led to the identification of several lead compounds that have advanced into clinical trials. Specifically, derivatives featuring acetamide groups have shown promise in modulating enzyme activity and receptor binding. The compound under discussion (2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1 -yl-N -phenylacetamide) is hypothesized to exhibit similar properties due to its structural analogy with known bioactive quinolines.

The ethoxy substituents in this molecule play a crucial role in determining its pharmacokinetic profile. Ethoxy groups are commonly found in biologically active molecules due to their ability to enhance solubility while maintaining metabolic stability. This balance is critical for drug candidates that need to traverse biological membranes and reach their target sites efficiently. Additionally, the 4-et h oxybenzoyl moiety contributes to the molecule's hydrophobicity, which can be advantageous for binding to hydrophobic pockets in biological targets such as enzymes or receptors. The combination of these features suggests that this compound may possess favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME) characteristics.

In terms of potential biological activity, the structural features of 2 -6 -ethoxy -3-( 4 - eth oxybenzoyl ) -4 - oxo -1 ,4 - dihydroquinolin -1 - yl-N - phen ylacet amide make it a promising candidate for further investigation. The quinoline core is associated with various biological effects, and modifications at key positions can fine-tune these activities. For instance, studies have shown that quinoline derivatives can inhibit kinases and other enzymes involved in cancer progression. The presence of an acetamide group suggests potential interactions with proteases or other amide-binding proteins. Furthermore, the ethoxy groups may influence binding affinity by modulating hydrogen bonding interactions or by participating in hydrophobic clustering.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. Molecular docking studies have been particularly useful in identifying potential binding modes of small molecules to biological targets. In silico simulations using structures like 2 -6 - eth oxy -3-( 4 - eth oxybenzoyl ) -4 - oxo -1 ,4 - dihydroquinolin -1 - yl-N - phen ylacet amide have suggested that it may interact with proteins involved in inflammation and cell proliferation. These predictions are supported by experimental data from related compounds, indicating that this molecule could be a valuable tool for studying disease mechanisms and developing new therapeutic strategies.

The synthesis of complex molecules like 2 -6 - eth oxy -3-( 4 - eth oxybenzoyl ) -4 - oxo -1 ,4 - dihydroquinolin -1 yl-N phen ylacet amide requires careful planning and expertise in organic synthesis. Modern synthetic methodologies have made it possible to construct intricate molecular frameworks efficiently. Techniques such as multi-step reactions involving cross-coupling transformations, cyclization reactions, and functional group manipulations are commonly employed to build heterocyclic systems like quinolines. The synthesis route for this compound likely involves sequential modifications starting from commercially available precursors, such as anthranilic acid derivatives or appropriately substituted benzaldehydes.

The role of spectroscopic techniques cannot be overstated in characterizing compounds like this one. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about atomic connectivity and environment within the molecule. Infrared (IR) spectroscopy helps confirm functional group assignments, while mass spectrometry (MS) offers insights into molecular weight and fragmentation patterns. High-performance liquid chromatography (HPLC) is essential for purification and analytical purposes. These techniques collectively ensure that the synthesized compound matches its intended structure before proceeding with biological evaluation.

In conclusion,2 6 eth oxy 3( 44 et h oxyben z oyl )44 oxo11 ,44 dihydroqui no lin11 ylN phen ylacet amide(CAS No .89761 7 79 7) is a structurally intriguing molecule with potential applications in chemical biology and drug discovery . Its unique combination of functional groups ,including multiple et h oxy substituents ,a ben z oyl moiety ,and an acet amide terminus ,makes it a versatile scaffold for exploring novel bioactivities . Recent research advancements suggest that this compound may exhibit promising pharmacological properties ,particularly in modulating enzymatic activities or receptor interactions . Further investigation through both computational modeling and experimental validation is warranted to fully elucidate its therapeutic potential .